molecular formula C16H18N4O2S2 B1317199 (R)-3-((6,7,8,9-Tetrahydro-5H-benzo[7]annulen-5-yl)thio)-5-ureidoisothiazole-4-carboxamide CAS No. 900525-26-0

(R)-3-((6,7,8,9-Tetrahydro-5H-benzo[7]annulen-5-yl)thio)-5-ureidoisothiazole-4-carboxamide

Cat. No. B1317199
CAS RN: 900525-26-0
M. Wt: 362.5 g/mol
InChI Key: ZATWYMPHUYHZKA-LLVKDONJSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound is a complex organic molecule with several functional groups. It contains a tetrahydrobenzo7annulenyl group, which is a polycyclic aromatic hydrocarbon, attached to a ureidoisothiazole carboxamide group via a sulfur atom .


Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The tetrahydrobenzo7annulenyl group would provide a rigid, planar structure, while the ureidoisothiazole carboxamide group would add additional complexity .


Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the various functional groups. The thio group might be susceptible to oxidation, and the ureido and isothiazole groups could potentially participate in various reactions .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of multiple functional groups would likely result in a relatively high molecular weight .

Scientific Research Applications

Synthesis and Utilization

Research has shown that derivatives of the benzo[7]annulen series, including compounds similar to "(R)-3-((6,7,8,9-Tetrahydro-5H-benzo[7]annulen-5-yl)thio)-5-ureidoisothiazole-4-carboxamide", are pivotal in synthesizing various novel chemical entities. For example, Learmonth et al. (1997) discussed the synthesis and utilization of 6-aminotetrahydrobenzo[7]annulenes, highlighting the complex chemical reactions involved and the potential for creating new compounds with significant biological activities Learmonth, Proctor, & Scopes, 1997.

Antimicrobial and Anticancer Properties

The structural complexity of compounds related to "(R)-3-((6,7,8,9-Tetrahydro-5H-benzo[7]annulen-5-yl)thio)-5-ureidoisothiazole-4-carboxamide" lends itself to exploration for antimicrobial and anticancer properties. Talupur, Satheesh, & Chandrasekhar (2021) synthesized derivatives showing promise in antimicrobial evaluation and docking studies, indicating potential therapeutic applications Talupur, Satheesh, & Chandrasekhar, 2021. Similarly, Ostapiuk, Frolov, & Matiychuk (2017) explored the antitumor activity of certain carboxamides, suggesting the versatility of these compounds in developing anticancer agents Ostapiuk, Frolov, & Matiychuk, 2017.

Pharmaceutical Applications

The chemical scaffold of "(R)-3-((6,7,8,9-Tetrahydro-5H-benzo[7]annulen-5-yl)thio)-5-ureidoisothiazole-4-carboxamide" and its derivatives are being investigated for various pharmaceutical applications, including as potential antipsychotic agents. Norman et al. (1996) detailed the synthesis and evaluation of heterocyclic carboxamides as potential antipsychotic agents, demonstrating the broad therapeutic potential of compounds within this chemical class Norman, Navas, Thompson, & Rigdon, 1996.

Future Directions

Future research on this compound could involve elucidating its synthesis, studying its reactivity, determining its physical and chemical properties, and investigating its potential applications .

properties

IUPAC Name

5-(carbamoylamino)-3-[[(5R)-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-yl]sulfanyl]-1,2-thiazole-4-carboxamide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H18N4O2S2/c17-13(21)12-14(19-16(18)22)24-20-15(12)23-11-8-4-2-6-9-5-1-3-7-10(9)11/h1,3,5,7,11H,2,4,6,8H2,(H2,17,21)(H3,18,19,22)/t11-/m1/s1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZATWYMPHUYHZKA-LLVKDONJSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CCC2=CC=CC=C2C(C1)SC3=NSC(=C3C(=O)N)NC(=O)N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C1CCC2=CC=CC=C2[C@@H](C1)SC3=NSC(=C3C(=O)N)NC(=O)N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H18N4O2S2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID80581069
Record name 5-(Carbamoylamino)-3-{[(5R)-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-yl]sulfanyl}-1,2-thiazole-4-carboxamide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80581069
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

362.5 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

(R)-3-((6,7,8,9-Tetrahydro-5H-benzo[7]annulen-5-yl)thio)-5-ureidoisothiazole-4-carboxamide

CAS RN

900525-26-0
Record name 5-(Carbamoylamino)-3-{[(5R)-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-yl]sulfanyl}-1,2-thiazole-4-carboxamide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80581069
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.